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Compound of Interest

Compound Name: 3,5-Dibromo-2-fluoropyridine

Cat. No.: B1340105

Essential Safety and Handling Guide for 3,5-
Dibromo-2-fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
3,5-Dibromo-2-fluoropyridine. Adherence to these procedures is paramount for ensuring
personnel safety and minimizing environmental impact.

Immediate Safety and Hazard Information

3,5-Dibromo-2-fluoropyridine is a halogenated pyridine derivative. While a specific Safety
Data Sheet (SDS) for this compound is not readily available, data from structurally similar
compounds such as brominated and fluorinated pyridines indicate that it should be handled
with caution.[1][2][3][4][5][6][7][8] It is prudent to assume this compound is hazardous.

Potential Hazards Include:
 Toxic if swallowed.[2]
 Fatal in contact with skin.[2]

o Causes skin irritation.[2][3][5][ 7][8]
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o Causes serious eye irritation.[2][3][5][7][8]
e May cause respiratory irritation.[2][3][4][5][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling 3,5-Dibromo-2-fluoropyridine:

PPE Category Specification

Chemical splash goggles meeting ANSI 287.1
) standards are required. A face shield should be
Eye Protection ) - )
worn in addition to goggles when there is a

significant risk of splashing.[9]

Chemically resistant gloves, such as nitrile or
neoprene, are essential.[1][10] PVC gloves are
) not recommended.[11] Regularly inspect gloves
Hand Protection ] )
for any signs of degradation or puncture and
change them frequently, at least every 30-60

minutes, or immediately if contaminated.[11]

A flame-resistant lab coat is required.[9] An
Body Protection apron or coveralls may be necessary for larger

guantities. Ensure the lab coat is fully buttoned.

All work with 3,5-Dibromo-2-fluoropyridine
should be conducted in a certified chemical
fume hood to avoid inhalation of vapors or dust.
Respiratory Protection [1][8][10] If a fume hood is not available or in the
case of a large spill, a NIOSH-approved
respirator with an organic vapor cartridge is

necessary.[2][4]

Operational Plan: Step-by-Step Handling
Procedures
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e Preparation and Engineering Controls:

[e]

[e]

o

Before handling, ensure that a chemical fume hood is operational and that an eyewash
station and safety shower are readily accessible.[4][6][7]

The work area should be well-ventilated.[1][10]

Remove all unnecessary items from the fume hood to prevent contamination.

e Chemical Handling:

[e]

o

o

[¢]

Wear all required PPE before entering the laboratory and when handling the chemical.

Keep the container of 3,5-Dibromo-2-fluoropyridine tightly closed when not in use.[3][4]
[71[10]

Dispense the chemical carefully to avoid generating dust or splashes.

Do not eat, drink, or smoke in the laboratory.[2][3][5]

e Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes.[1][4] Remove contaminated clothing.[3][7] Seek immediate medical
attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[1][4] Seek immediate medical
attention.[5][7]

Inhalation: Move the individual to fresh air.[1][4][7] If breathing is difficult, provide oxygen.
Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water.[5] Seek immediate medical
attention.

Spill: In case of a small spill, absorb the material with an inert absorbent such as sand or
vermiculite.[3] Collect the absorbed material into a sealed, labeled hazardous waste
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container.[12] For large spills, evacuate the area and contact the Environmental Health
and Safety (EHS) department.[2]

Disposal Plan
Proper disposal of 3,5-Dibromo-2-fluoropyridine and any contaminated materials is crucial.
o Waste Identification and Segregation:

o All waste containing 3,5-Dibromo-2-fluoropyridine must be treated as hazardous waste.
[12]

o Label a dedicated, leak-proof container with "Hazardous Waste," the full chemical name,
and any other information required by your institution.[12]

o This waste must be segregated as halogenated organic waste.[12] Do not mix with non-
halogenated waste.[12]

o Container Management:
o Keep the hazardous waste container securely closed except when adding waste.[8]
o Store the container in a designated, well-ventilated, and secure area.[3][12]

o Disposal of Contaminated Materials:

o All materials that have come into contact with 3,5-Dibromo-2-fluoropyridine, including
gloves, pipette tips, and absorbent pads, must be disposed of as hazardous waste in the
same designated container.[8]

o Professional Disposal:

o Contact your institution's EHS department or a certified hazardous waste disposal
company to arrange for pickup and disposal.[12]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 3,5-Dibromo-2-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

